Cas no 1849315-99-6 ((2-Bromo-5-chloro-4-methylphenyl)methanol)

• Product Name: (2-Bromo-5-chloro-4-methylphenyl)methanol
• CAS No: 1849315-99-6
• MF: C₈H₈BrClO
• MW: 235.505520820618
• MDL: MFCD29055123
• CID: 4623764
• PubChem ID: 121553305
• Update Time: 2025-10-29

(2-Bromo-5-chloro-4-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-bromo-5-chloro-4-methylphenyl)methanol
• Z2301499874
• (2-Bromo-5-chloro-4-methylphenyl)methanol

• MDL： MFCD29055123
• Inchi： 1S/C8H8BrClO/c1-5-2-7(9)6(4-11)3-8(5)10/h2-3,11H,4H2,1H3
• InChI Key： DYYBOAXQOAZGEA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=CC=1CO)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on (2-Bromo-5-chloro-4-methylphenyl)methanol

Introduction to (2-Bromo-5-chloro-4-methylphenyl)methanol (CAS No. 1849315-99-6)

(2-Bromo-5-chloro-4-methylphenyl)methanol, with the CAS number 1849315-99-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its bromine, chlorine, and methyl substituents on a phenyl ring, which confer it distinct physical and chemical properties.

The molecular formula of (2-Bromo-5-chloro-4-methylphenyl)methanol is C₉H₁₀BrClO, and its molecular weight is approximately 237.53 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around 70-72°C, and it has a boiling point of approximately 230°C at atmospheric pressure.

One of the key features of (2-Bromo-5-chloro-4-methylphenyl)methanol is its reactivity. The presence of the hydroxyl group (-OH) on the benzyl position makes it an excellent starting material for various synthetic transformations. For instance, it can undergo esterification reactions to form esters, which are valuable intermediates in the synthesis of pharmaceuticals and agrochemicals. Additionally, the bromine and chlorine substituents provide multiple handles for further functionalization through substitution reactions, making this compound a valuable building block in organic synthesis.

In the realm of medicinal chemistry, (2-Bromo-5-chloro-4-methylphenyl)methanol has shown promise as a precursor for the development of novel therapeutic agents. Recent studies have explored its potential as a scaffold for designing compounds with anti-inflammatory, antimicrobial, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding suggests that (2-Bromo-5-chloro-4-methylphenyl)methanol could serve as a lead compound for the development of new anti-inflammatory drugs.

Beyond its medicinal applications, (2-Bromo-5-chloro-4-methylphenyl)methanol has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Research published in Advanced Materials in 2020 demonstrated that derivatives of this compound could be used to enhance the performance of organic solar cells by improving charge transport and stability. The ability to fine-tune the electronic properties through chemical modification further expands its potential applications in this field.

The synthesis of (2-Bromo-5-chloro-4-methylphenyl)methanol typically involves multi-step processes that start from readily available starting materials such as bromobenzene or chlorobenzene. One common synthetic route involves the sequential introduction of the methyl group via Friedel-Crafts alkylation, followed by bromination or chlorination at specific positions on the phenyl ring. The final step involves the introduction of the hydroxymethyl group through a Grignard reaction or similar methodology. These synthetic strategies have been optimized to achieve high yields and purity levels, making large-scale production feasible.

Safety considerations are an important aspect when handling (2-Bromo-5-chloro-4-methylphenyl)methanol. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and storing the compound away from incompatible substances.

In conclusion, (2-Bromo-5-chloro-4-methylphenyl)methanol (CAS No. 1849315-99-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and reactivity make it an attractive starting material for various synthetic transformations, while its biological activity holds promise for the development of new therapeutic agents. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.